Cas no 6916-08-1 (10',13'-dimethyl-17'-(6-methylheptan-2-yl)-1',7',8',9',10',11',12',13',14',15',16',17'-dodecahydrospiro[cyclopentane-1,4'-cyclopenta[a]phenanthren]-3'(2'H)-one)

10',13'-dimethyl-17'-(6-methylheptan-2-yl)-1',7',8',9',10',11',12',13',14',15',16',17'-dodecahydrospiro[cyclopentane-1,4'-cyclopenta[a]phenanthren]-3'(2'H)-one structure
6916-08-1 structure
Product Name:10',13'-dimethyl-17'-(6-methylheptan-2-yl)-1',7',8',9',10',11',12',13',14',15',16',17'-dodecahydrospiro[cyclopentane-1,4'-cyclopenta[a]phenanthren]-3'(2'H)-one
CAS No:6916-08-1
MF:C31H50O
MW:438.728109836578
CID:973181
PubChem ID:299087
Update Time:2025-04-19

10',13'-dimethyl-17'-(6-methylheptan-2-yl)-1',7',8',9',10',11',12',13',14',15',16',17'-dodecahydrospiro[cyclopentane-1,4'-cyclopenta[a]phenanthren]-3'(2'H)-one Chemical and Physical Properties

Names and Identifiers

    • NSC171529
    • NSC-171529
    • 6916-08-1
    • 10',13'-dimethyl-17'-(6-methylheptan-2-yl)-1',7',8',9',10',11',12',13',14',15',16',17'-dodecahydrospiro[cyclopentane-1,4'-cyclopenta[a]phenanthren]-3'(2'H)-one
    • DTXSID80305727
    • Inchi: 1S/C31H50O/c1-21(2)9-8-10-22(3)24-12-13-25-23-11-14-27-30(5,26(23)15-19-29(24,25)4)20-16-28(32)31(27)17-6-7-18-31/h14,21-26H,6-13,15-20H2,1-5H3
    • InChI Key: YWUCHLQDMSCQPX-UHFFFAOYSA-N
    • SMILES: O=C1CCC2(C)C(=CCC3C2CCC2(C)C(C(C)CCCC(C)C)CCC23)C21CCCC2

Computed Properties

  • Exact Mass: 438.386
  • Monoisotopic Mass: 438.386
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 754
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1
  • Boiling Point: 533°C at 760 mmHg
  • Flash Point: 222.8°C
  • Refractive Index: 1.531
  • PSA: 17.07000
  • LogP: 8.76720
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